Cas no 2171859-25-7 (3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 2171859-25-7
• MF: C₈H₁₇N₃O₂S
• MW: 219.304480314255
• CID: 6313579
• PubChem ID: 165837114
• Update Time: 2025-11-01

3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione
• EN300-1282506
• 2171859-25-7
• 3-{[2-(aminomethyl)azetidin-1-yl]methyl}-1lambda6,2-thiazolidine-1,1-dione

• Inchi： 1S/C8H17N3O2S/c9-5-8-1-3-11(8)6-7-2-4-14(12,13)10-7/h7-8,10H,1-6,9H2
• InChI Key： COAKZVAORYMIKL-UHFFFAOYSA-N
• SMILES： S1(CCC(CN2CCC2CN)N1)(=O)=O

Computed Properties

• Exact Mass: 219.10414797g/mol
• Monoisotopic Mass: 219.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 83.8Ų

Additional information on 3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione

Comprehensive Overview of 3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione (CAS No. 2171859-25-7)

The compound 3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione (CAS No. 2171859-25-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining an azetidine ring with a thiazolidine scaffold, which are both critical motifs in modern pharmaceutical design. Researchers are particularly interested in this compound due to its potential applications in targeting enzyme inhibition and receptor modulation, making it a promising candidate for therapeutic development.

One of the key features of 3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione is its aminomethyl functional group, which enhances its binding affinity to biological targets. This property aligns with current trends in drug discovery, where small molecule inhibitors and precision medicine are hot topics. The compound's ability to interact with specific protein targets has led to its exploration in areas such as neurodegenerative diseases and metabolic disorders, which are frequently searched topics in scientific literature and AI-driven databases.

From a synthetic chemistry perspective, the preparation of CAS No. 2171859-25-7 involves multi-step organic transformations, including ring-forming reactions and selective functionalization. These methods are often discussed in forums and research papers, as they are crucial for optimizing yield and purity. The compound's thiazolidine-1,1-dione moiety is particularly noteworthy, as it is a common pharmacophore in drugs addressing inflammatory conditions and oxidative stress—topics that resonate with both academic and industry researchers.

In the context of drug delivery systems, 3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione has been studied for its potential to improve bioavailability and pharmacokinetic profiles. These attributes are critical for overcoming challenges like blood-brain barrier penetration, a recurring theme in neuroscience-related searches. Additionally, its azetidine ring contributes to metabolic stability, a property highly valued in the development of long-acting therapeutics.

The growing interest in CAS No. 2171859-25-7 is also reflected in its inclusion in high-throughput screening libraries. Pharmaceutical companies and academic labs are actively investigating its interactions with G-protein-coupled receptors (GPCRs) and kinases, which are pivotal in signal transduction pathways. This aligns with the broader industry focus on targeted therapies and personalized medicine, both of which dominate current healthcare discussions.

Environmental and green chemistry considerations are another angle where 3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione is being evaluated. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, a trend driven by global demands for eco-friendly pharmaceutical production. This aspect is increasingly relevant as regulatory agencies emphasize green chemistry principles in drug development.

In summary, 3-{2-(aminomethyl)azetidin-1-ylmethyl}-1lambda6,2-thiazolidine-1,1-dione (CAS No. 2171859-25-7) represents a multifaceted compound with significant potential across various scientific domains. Its structural complexity, combined with its applicability in drug discovery and biochemical research, ensures its continued relevance in cutting-edge studies. As the scientific community delves deeper into its mechanisms and applications, this compound is poised to remain a focal point in innovative therapeutic strategies.